Cas no 114943-74-7 (2-Propynoic acid, 3-[4-(phenylmethoxy)phenyl]-, methyl ester)

• Product Name: 2-Propynoic acid, 3-[4-(phenylmethoxy)phenyl]-, methyl ester
• CAS No: 114943-74-7
• MF: C₁₇H₁₄O₃
• MW: 266.291265010834
• CID: 1203910
• PubChem ID: 14092323
• Update Time: 2025-04-20

2-Propynoic acid, 3-[4-(phenylmethoxy)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-[4-(phenylmethoxy)phenyl]-, methyl ester
• methyl 3-(4-phenylmethoxyphenyl)prop-2-ynoate
• Methyl 3-[4-(benzyloxy)phenyl]prop-2-ynoate
• SCHEMBL9202331
• DTXSID30555770
• 114943-74-7

• Inchi： 1S/C17H14O3/c1-19-17(18)12-9-14-7-10-16(11-8-14)20-13-15-5-3-2-4-6-15/h2-8,10-11H,13H2,1H3
• InChI Key： DRDRFHZRVSNIQC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#CC(=O)OC)=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 266.09432
• Monoisotopic Mass: 266.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53